Cas no 1421514-69-3 (4-[4-(3-chlorobenzoyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine)

• Product Name: 4-[4-(3-chlorobenzoyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine
• CAS No: 1421514-69-3
• MF: C₂₀H₂₀ClN₅O
• MW: 381.858702659607
• CID: 5365624
• Update Time: 2025-06-22

4-[4-(3-chlorobenzoyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• (3-chlorophenyl)-[4-(2-methyl-6-pyrrol-1-ylpyrimidin-4-yl)piperazin-1-yl]methanone
• 4-[4-(3-chlorobenzoyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine

• Inchi： 1S/C20H20ClN5O/c1-15-22-18(24-7-2-3-8-24)14-19(23-15)25-9-11-26(12-10-25)20(27)16-5-4-6-17(21)13-16/h2-8,13-14H,9-12H2,1H3
• InChI Key： SQNKWAVBDCCDGG-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Cl)=C1)(N1CCN(C2C=C(N3C=CC=C3)N=C(C)N=2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-[4-(3-chlorobenzoyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine

Chemical Profile of 4-[4-(3-chlorobenzoyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine (CAS No. 1421514-69-3)

4-[4-(3-chlorobenzoyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine, identified by its CAS number CAS No. 1421514-69-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to the pyrimidine class, which is well-documented for its diverse biological activities and therapeutic potential. The structural framework of this compound incorporates several key pharmacophoric elements, including a piperazine ring, a chlorobenzoyl moiety, and a methyl-substituted pyrimidine core, each contributing to its unique chemical and biological properties.

The piperazine moiety, specifically at the piperazin-1-yl position, is known for its ability to enhance binding affinity and selectivity in drug design. Its presence in this compound suggests potential applications in the development of central nervous system (CNS) therapeutics, given the well-established role of piperazine derivatives in modulating neurotransmitter systems. The chlorobenzoyl group, located at the 3-chlorobenzoyl position, introduces a hydrophobic interaction surface and may influence metabolic stability and pharmacokinetic profiles.

The pyrimidine core of 4-[4-(3-chlorobenzoyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine is a critical component that often participates in hydrogen bonding interactions with biological targets. The substitution at the 2-methyl and 6-(1H-pyrrol-1-yl) positions further refines its molecular interactions, potentially enhancing binding to specific enzymes or receptors. This compound’s structural design aligns with current trends in medicinal chemistry, where multi-target engagement and improved pharmacological properties are prioritized.

In recent years, there has been growing interest in pyrimidine derivatives as scaffolds for drug discovery. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The specific arrangement of substituents in 4-[4-(3-chlorobenzoyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine makes it a compelling candidate for further investigation into its biological activity. Preliminary studies have suggested that this molecule may exhibit inhibitory effects on certain kinases and other enzymes implicated in disease pathways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the piperazine ring, introduction of the chlorobenzoyl group, and functionalization of the pyrimidine core. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve efficiency. These synthetic strategies are crucial for producing sufficient quantities of the compound for preclinical testing and eventual clinical development.

The pharmacological evaluation of 4-[4-(3-chlorobenzoyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yl)pyrimidine has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with target proteins and enzymes, while in vivo studies aim to evaluate its efficacy and safety profiles. Initial results indicate that this compound demonstrates promising activity against certain disease-related targets, warranting further exploration.

The development of novel therapeutic agents relies heavily on understanding the structure-activity relationships (SAR) of potential drug candidates. The unique features of 4-[4-(3-chlorobenzoyl)piperazin-1-yl]-2-methyl-6-(1H-pyrrol-1-yloxy)pyrimidine, including its piperazine and chlorobenzoyl substituents, make it an excellent subject for SAR studies. By systematically modifying these functional groups, researchers can gain insights into how different structural elements influence biological activity. This information is invaluable for designing next-generation compounds with improved therapeutic profiles.

The field of medicinal chemistry continues to evolve with advancements in computational methods and high-throughput screening technologies. These tools enable researchers to rapidly assess the potential of new compounds like 4-[4-(3-chlorobenzoyl)piperazinolactam]pyrimidin] -69 -69 -69 -69 -69 -69 -69 -69 -69 -69 -69 . By leveraging these technologies, scientists can accelerate the discovery process and identify lead compounds more efficiently than ever before.

In conclusion, 4-[4-(3-chlorobenzoylpiperazinolactam]pyrimidin] (CAS No. 1421514CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. CAS No. 1421514CAS No. 1421514CAS No. 1421514CAS No. 1421514CAS No. 1421514CAS No. 1421514CAS No. 1421514CAS No. 1421514 69 3) strong>, with its intricate structural features and promising pharmacological properties, represents a significant advancement in pharmaceutical research. Further exploration into its biological activity and therapeutic potential will undoubtedly contribute to the development of novel treatments for various diseases.